4-(4-Methylbenzoyl)phenyl 2-(3-methoxyphenoxy)acetate
Description
Molecular Structure Analysis
The molecular structure of “4-(4-Methylbenzoyl)phenyl 2-(3-methoxyphenoxy)acetate” can be analyzed using various techniques such as X-ray single crystal diffraction and DFT optimization . The compound has a molecular formula of C23H20O5.Physical And Chemical Properties Analysis
The compound has a density of 1.2±0.1 g/cm3, a boiling point of 542.5±45.0 °C at 760 mmHg, and a flash point of 237.9±28.8 °C . It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 7 freely rotating bonds .Scientific Research Applications
Synthesis of Bioactive Natural Products
Phenol derivatives, such as “4-(4-Methylbenzoyl)phenyl 2-(3-methoxyphenoxy)acetate”, have high potential as building blocks for the synthesis of bioactive natural products . These compounds can be used to prepare complex m-aryloxy phenols with functional groups, such as esters, nitriles, and halogens, that impart specific properties .
Production of Conducting Polymers
Phenol derivatives are also essential in the production of conducting polymers. The presence of functional groups around the aromatic ring allows for a variety of synthesis methods, including selective hydroxylation of benzenes, nucleophilic and electrophilic aromatic substitutions, and metal-catalyzed cross-coupling reactions .
Use in Plastics, Adhesives, and Coatings Industry
m-Aryloxy phenols, which can be synthesized from phenol derivatives, are commonly used in the production of plastics, adhesives, and coatings. They improve these materials’ thermal stability and flame resistance .
Antioxidants, Ultraviolet Absorbers, and Flame Retardants
m-Aryloxy phenols have a wide range of applications, including as antioxidants, ultraviolet absorbers, and flame retardants . These properties make them valuable in various industries.
Potential Biological Activities
m-Aryloxy phenols have been found to have potential biological activities, including anti-tumor and anti-inflammatory effects . This opens up possibilities for their use in medical and pharmaceutical research.
Development of New Antibacterial Agents
Benzophenone, indole, and benzimidazole moieties, which are present in “4-(4-Methylbenzoyl)phenyl 2-(3-methoxyphenoxy)acetate”, are important frameworks in the discovery of innovative drugs . They can be used to develop new antibacterial agents that have a mechanism of action different from traditional antibiotics .
properties
IUPAC Name |
[4-(4-methylbenzoyl)phenyl] 2-(3-methoxyphenoxy)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20O5/c1-16-6-8-17(9-7-16)23(25)18-10-12-19(13-11-18)28-22(24)15-27-21-5-3-4-20(14-21)26-2/h3-14H,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRTWANFPLBUSSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)COC3=CC=CC(=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylbenzoyl)phenyl 2-(3-methoxyphenoxy)acetate | |
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